(S)-tert-Butyl 3-cyanopiperazine-1-carboxylate
Overview
Description
Synthesis Analysis
The synthesis analysis of “(S)-tert-Butyl 3-cyanopiperazine-1-carboxylate” is not explicitly mentioned in the search results .Molecular Structure Analysis
The molecular structure analysis of “(S)-tert-Butyl 3-cyanopiperazine-1-carboxylate” is not explicitly mentioned in the search results .Chemical Reactions Analysis
The chemical reactions involving “(S)-tert-Butyl 3-cyanopiperazine-1-carboxylate” are not explicitly mentioned in the search results .Physical And Chemical Properties Analysis
The physical and chemical properties of “(S)-tert-Butyl 3-cyanopiperazine-1-carboxylate” are not explicitly mentioned in the search results .Scientific Research Applications
Application in Metal-Free Alkoxycarbonylation
A study explored the metal-free C3-alkoxycarbonylation of quinoxalin-2(1H)-ones with carbazates as eco-friendly ester sources. The process involved oxidation coupling of quinoxalin-2(1H)-ones with carbazates, including tert-butyl carbazate, under metal- and base-free conditions, resulting in various quinoxaline-3-carbonyl compounds (Xie et al., 2019).
Role in Synthesis of Chiral Auxiliaries
Research on the synthesis of both enantiomers of tert-butyl 2-(tert-butyl)-5,5-dimethyl-4-oxoimidazolidine-1-carboxylate from L-alanine has been conducted. This compound was used as a chiral auxiliary in dipeptide synthesis, demonstrating its utility in the preparation of enantiomerically pure compounds (Studer et al., 1995).
Use in Diels-Alder Reactions
Another study focused on the preparation and Diels-Alder reaction of a 2-amido substituted furan, where tert-butyl 3a-methyl-5-oxo-2,3,3a,4,5,6-hexahydroindole-1-carboxylate was synthesized (Padwa et al., 2003).
Investigation of Molecular Structure
The molecular structure of tert-butyl 5-(hydroxymethyl)-2-(1-methylethyl)-3-oxopiperazine-1-carboxylate was analyzed. The study revealed hydrogen bond formations critical for understanding the structural dynamics of such compounds (Kolter et al., 1996).
Synthesis of Stereoselective Compounds
Research has been conducted on the stereoselective synthesis of substituted tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylate. This highlights its application in creating specific stereoisomers for chemical and pharmaceutical uses (Boev et al., 2015).
Safety And Hazards
Future Directions
properties
IUPAC Name |
tert-butyl (3S)-3-cyanopiperazine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3O2/c1-10(2,3)15-9(14)13-5-4-12-8(6-11)7-13/h8,12H,4-5,7H2,1-3H3/t8-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBFXRUGJRMBDFG-MRVPVSSYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCNC(C1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CCN[C@@H](C1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90650674 |
Source
|
| Record name | tert-Butyl (3S)-3-cyanopiperazine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90650674 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-tert-Butyl 3-cyanopiperazine-1-carboxylate | |
CAS RN |
1217650-60-6 |
Source
|
| Record name | tert-Butyl (3S)-3-cyanopiperazine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90650674 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(4-Methoxyphenyl)piperazin-1-yl]ethanone](/img/structure/B168278.png)
![tert-Butyl[4-(dimethoxymethyl)phenoxy]dimethylsilane](/img/structure/B168316.png)
![ethyl 1H-pyrrolo[3,2-b]pyridine-2-carboxylate](/img/structure/B168331.png)
